Cas no 2044704-65-4 (Tert-Butyl azetidin-3-yl(ethyl)carbamate hydrochloride)

• Product Name: Tert-Butyl azetidin-3-yl(ethyl)carbamate hydrochloride
• CAS No: 2044704-65-4
• MF: C₁₀H₂₁ClN₂O₂
• MW: 236.738941907883
• CID: 4915626
• Update Time: 2025-10-29

Tert-Butyl azetidin-3-yl(ethyl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl azetidin-3-yl(ethyl)carbamate hydrochloride
• Tert-Butyl azetidin-3-yl(ethyl)carbamate hydrochloride

• Inchi： 1S/C10H20N2O2.ClH/c1-5-12(8-6-11-7-8)9(13)14-10(2,3)4;/h8,11H,5-7H2,1-4H3;1H
• InChI Key： NYMQSJAPTMMFHG-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N(CC)C1CNC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 207
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl azetidin-3-yl(ethyl)carbamate hydrochloride

Tert-Butyl azetidin-3-yl(ethyl)carbamate hydrochloride: A Comprehensive Overview

The compound Tert-butyl azetidin-3-yl(ethyl)carbamate hydrochloride, identified by the CAS number 2044704-65-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related fields. In this article, we will delve into its chemical structure, synthesis, applications, and recent advancements in research.

The chemical structure of Tert-butyl azetidin-3-yl(ethyl)carbamate hydrochloride is characterized by a bicyclic system, specifically an azetidine ring fused with a carbamate group. The presence of the tert-butyl group adds steric bulk, which can influence the compound's physical properties and reactivity. This structure has been studied extensively for its potential as a building block in medicinal chemistry, where it can serve as a precursor for more complex molecules with therapeutic potential.

Recent studies have highlighted the importance of Tert-butyl azetidin-3-yl(ethyl)carbamate hydrochloride in the development of bioactive compounds. Researchers have explored its role in the synthesis of peptide mimetics and other bioactive agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain enzyme targets, suggesting its potential in drug discovery.

In terms of synthesis, several methods have been reported for the preparation of Tert-butyl azetidin-3-yl(ethyl)carbamate hydrochloride. These include traditional organic synthesis techniques as well as more modern approaches leveraging catalytic processes. A notable advancement in this area is the use of asymmetric catalysis to control the stereochemistry of the molecule, which is crucial for its biological activity.

The applications of this compound extend beyond drug discovery. It has been utilized in materials science for the development of novel polymers and materials with unique mechanical properties. Additionally, its role in analytical chemistry as a chiral resolving agent has been explored, offering new avenues for enantioselective separations.

Recent research has also focused on understanding the environmental impact and toxicity profile of Tert-butyl azetidin-3-yl(ethyl)carbamate hydrochloride. Studies conducted in 2023 have shown that under specific conditions, the compound exhibits biodegradability, which is an important consideration for its large-scale use.

In conclusion, Tert-butyl azetidin-3-yl(ethyl)carbamate hydrochloride (CAS No: 2044704654) stands out as a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and promising biological activity make it a valuable tool in contemporary research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.